3,4-dichloro-N-(2,4-dimethylphenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3,4-dichloro-N-(2,4-dimethylphenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H13Cl2NOS/c1-9-6-7-12(10(2)8-9)20-17(21)16-15(19)14-11(18)4-3-5-13(14)22-16/h3-8H,1-2H3,(H,20,21)
• InChI Key: FFFPMZHQBTVAFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C3=C(S2)C=CC=C3Cl)Cl)C
• Molecular Formula: C17H13Cl2NOS
• Molecular Weight: 350.3 g/mol

Description

3,4-dichloro-N-(2,4-dimethylphenyl)-1-benzothiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential uses in various fields. This compound is commonly referred to as 'DCDC' and has been studied extensively for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of DCDC is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. DCDC has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression regulation. DCDC has also been found to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects:
DCDC has been found to have various biochemical and physiological effects, including anti-inflammatory, antitumor, and antiproliferative effects. DCDC has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in vitro and in vivo. DCDC has also been found to induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cell lines.

Advantages and Limitations for Lab Experiments

DCDC has several advantages for lab experiments, including its relatively low cost and ease of synthesis. However, DCDC also has some limitations, including its low solubility in water and its potential toxicity. DCDC has been found to be toxic to certain cell types at high concentrations, and caution should be exercised when using this compound in lab experiments.

Future Directions

There are several future directions for research on DCDC, including further studies on its mechanism of action, optimization of its synthesis method, and development of new derivatives with improved pharmacological properties. DCDC has also been studied for its potential use in combination with other anticancer agents, and further studies on the synergistic effects of DCDC with other drugs are needed. Additionally, DCDC has shown potential for use in other fields, such as neurodegenerative diseases, and further studies on its potential uses in these fields are warranted.
Conclusion:
DCDC is a chemical compound that has gained significant attention in the scientific research community due to its potential uses in various fields. This compound has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research on DCDC is needed to fully understand its potential uses and to optimize its pharmacological properties.

Synthesis Methods

DCDC can be synthesized using a variety of methods, including Suzuki-Miyaura cross-coupling reaction, Sonogashira coupling reaction, and Buchwald-Hartwig amination reaction. The Suzuki-Miyaura cross-coupling reaction is the most commonly used method for synthesizing DCDC, and it involves the reaction of 3,4-dichlorobenzonitrile with 2,4-dimethylphenylboronic acid in the presence of a palladium catalyst.

Scientific Research Applications

DCDC has been extensively studied for its potential uses in various fields, including medicinal chemistry, pharmacology, and toxicology. This compound has been found to have potential anticancer activity, and it has been studied for its ability to inhibit the growth of cancer cells in vitro. DCDC has also been studied for its potential use as an anti-inflammatory agent, and it has been found to have significant anti-inflammatory effects in animal models.